Cas no 2229102-80-9 (3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine)

• Product Name: 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine
• CAS No: 2229102-80-9
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6600348
• PubChem ID: 165867386
• Update Time: 2025-07-02

3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine
• EN300-1955725
• 2229102-80-9
• 3-methyl-3-{1-[4-(trifluoromethyl)phenyl]ethoxy}azetidine

• Inchi： 1S/C13H16F3NO/c1-9(18-12(2)7-17-8-12)10-3-5-11(6-4-10)13(14,15)16/h3-6,9,17H,7-8H2,1-2H3
• InChI Key： QBXBQQNEEXDQNF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)OC1(C)CNC1)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine

Comprehensive Overview of 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine (CAS No. 2229102-80-9)

The compound 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine (CAS No. 2229102-80-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly being explored for its potential in drug discovery and material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how the trifluoromethylphenylethoxy moiety influences binding affinity and selectivity in target proteins. This aligns with the growing trend of precision medicine, where tailored molecular structures are critical for developing next-generation therapeutics. The compound's CAS No. 2229102-80-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the preparation of 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine involves multi-step organic transformations, including nucleophilic substitutions and ring-closing reactions. The azetidine ring's strain and reactivity pose both challenges and opportunities for chemists, making it a subject of ongoing methodological advancements. Innovations in catalysis and green chemistry are often applied to optimize its synthesis, addressing environmental concerns and improving yield.

The compound's potential applications extend beyond pharmaceuticals. In material science, its fluorinated aromatic component contributes to thermal stability and resistance to degradation, qualities essential for high-performance polymers. This dual utility in life sciences and advanced materials underscores its versatility, a trait highly sought after in industrial R&D. Searches for "azetidine derivatives" and "trifluoromethyl applications" often highlight this compound as a case study.

Safety and regulatory compliance are paramount when handling 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine. While not classified as hazardous, standard laboratory precautions for organic compounds—such as proper ventilation and personal protective equipment—are recommended. Its CAS No. 2229102-80-9 serves as a unique identifier for regulatory documentation and safety data sheets (SDS), ensuring transparency in global supply chains.

In conclusion, 3-methyl-3-{1-4-(trifluoromethyl)phenylethoxy}azetidine represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional groups make it a focal point for researchers exploring drug design, material properties, and sustainable synthesis. As scientific inquiries into fluorinated heterocycles continue to rise, this compound is poised to remain a key player in advancing both theoretical and applied chemistry.